1-(2-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-2-oxoethyl)-2-pyrrolidinone

• IUPAC Name: 1-[2-[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-2-oxoethyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H28N4O2/c24-17-7-3-10-22(17)14-18(25)21-9-2-6-16(13-21)19-20-8-11-23(19)12-15-4-1-5-15/h8,11,15-16H,1-7,9-10,12-14H2
• InChI Key: DKTPOXHTEVDMRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=CN=C2C3CCCN(C3)C(=O)CN4CCCC4=O
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic compounds, including imidazo[1,5-a]pyridines and related derivatives, often involves oxidative condensation-cyclization processes. For example, Shibahara et al. (2009) describe the synthesis of 1,3-diarylated imidazopyridines using elemental sulfur as an oxidant, highlighting a method that could be relevant for synthesizing related compounds (Shibahara, Sugiura, Yamaguchi, Kitagawa, & Murai, 2009). Additionally, orthogonal synthesis methods have been developed for densely functionalized pyrroles and thiophenes, indicating the versatility of synthetic approaches available for complex molecules (Cheng, Peng, & Li, 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to the one can be characterized using various spectroscopic techniques. Özdemir, Dayan, and Demirmen (2016) employed FT-IR, NMR, and UV spectroscopy, alongside quantum chemical calculations, to characterize the structural and spectroscopic properties of a related compound (Özdemir, Dayan, & Demirmen, 2016). This highlights the importance of experimental and theoretical methods in understanding the molecular structure.

Chemical Reactions and Properties

The reactivity and chemical properties of imidazo[1,5-a]pyridines and their derivatives have been extensively studied. For instance, the synthesis and reactivity of cyanomethyl derivatives of imidazo[1,2-a]pyridines showcase the compound's versatility in undergoing various chemical transformations, such as nitration, bromination, and azo coupling (Kutrov, Kovalenko, & Volovenko, 2008).